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Compound of Interest

2-(4,5-Dimethoxy-2-
Compound Name:

nitrophenyl)acetonitrile

Cat. No.: B098850

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physicochemical properties of
the organic compound 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile, a substituted
benzeneacetonitrile derivative. The information herein is compiled to support research and
development activities where this compound is of interest.

Core Physicochemical Data

The primary physical characteristics of 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile are its
melting and boiling points, which are crucial for determining its physical state under various
experimental conditions, assessing its purity, and planning synthetic or purification procedures.

Data Presentation

A summary of the available quantitative data for 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile
IS presented in the table below for straightforward reference.
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Property Value

Melting Point 110-112 °CJ1]
Boiling Point Not available[1]
Molecular Formula C10H10N204
Molecular Weight 222.2 g/mol [1][2]
CAS Number 17354-04-0[1][2]

Experimental Protocols

While specific, detailed experimental protocols for the determination of the melting and boiling
points of 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile are not extensively documented in
publicly available literature, the general methodology for such determinations is standardized.

Melting Point Determination (General Protocol):

The melting point of a solid crystalline substance like 2-(4,5-Dimethoxy-2-
nitrophenyl)acetonitrile is typically determined using a capillary melting point apparatus.

o Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and
packed into a thin-walled capillary tube, sealed at one end, to a height of a few millimeters.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer or an electronic temperature sensor.

e Heating: The sample is heated at a controlled, slow rate, typically 1-2 °C per minute, as it
approaches the expected melting point.

o Observation: The temperature at which the substance first begins to melt (the point at which
the first liquid droplet is observed) and the temperature at which the entire sample becomes
a clear liquid are recorded. This range is reported as the melting point.

The reported melting point of 110-112 °C suggests a relatively pure sample.[1] Impurities
typically cause a depression and broadening of the melting point range.
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Logical Workflow Visualization

To facilitate a conceptual understanding of the typical process involved in characterizing a
chemical compound, the following workflow diagram is provided. This illustrates the logical

progression from synthesis to physicochemical analysis.
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General Workflow for Chemical Compound Characterization
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Caption: General workflow for chemical compound synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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